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Compound of Interest

Compound Name:
(1S,2R)-Tranylcypromine

hydrochloride

Cat. No.: B1147964 Get Quote

Essential Safety and Handling Guide for (1S,2R)-
Tranylcypromine Hydrochloride
This guide provides crucial safety and logistical information for laboratory professionals

handling (1S,2R)-Tranylcypromine hydrochloride. Adherence to these procedures is vital for

ensuring personal safety and proper disposal.

Hazard Identification and Personal Protective
Equipment (PPE)
(1S,2R)-Tranylcypromine hydrochloride is a potent, pharmacologically active compound that

requires careful handling to avoid exposure. The primary hazards include acute oral toxicity,

skin irritation, serious eye irritation, and potential respiratory irritation.[1]

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Eye/Face Protection
Safety glasses with side

shields or goggles.

Protects against splashes and

airborne particles that can

cause serious eye irritation.[1]

[2]

Skin Protection

Chemical-resistant gloves

(Standard BS EN 374:2003

compliant). Inspect gloves

before use.

Prevents skin contact which

can cause irritation.[2]

Body Protection
Laboratory coat or other

appropriate protective clothing.

Minimizes the risk of

contamination of personal

clothing.[2]

Respiratory Protection

A suitable respirator may be

necessary if a risk assessment

indicates potential for

inhalation of dust or aerosols.

Protects against respiratory

irritation from airborne

particles.[2]

Safe Handling and Operational Plan
A systematic approach to handling (1S,2R)-Tranylcypromine hydrochloride is essential to

minimize exposure risk.

Experimental Workflow:
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Caption: Workflow for handling (1S,2R)-Tranylcypromine hydrochloride.
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Step-by-Step Handling Protocol:

Preparation:

Ensure the laboratory is equipped with a safety shower and an eye wash station.[2]

Work within a chemical fume hood to ensure adequate ventilation and to contain any dust

or aerosols.[2]

Before handling, put on all required PPE as specified in Table 1.

Handling the Compound:

Avoid the formation of dust and aerosols during handling.[2]

Prevent all contact with eyes, skin, and clothing.[2]

Avoid prolonged or repeated exposure.[1]

In Case of Exposure:

Inhalation: If breathing is difficult, move the individual to fresh air and ensure they are in a

comfortable position for breathing. Seek medical attention if symptoms persist.[3]

Skin Contact: Immediately remove contaminated clothing and wash the affected skin area

with plenty of soap and water. Consult a doctor.[2][3]

Eye Contact: Rinse the eyes cautiously with water for at least 15 minutes. If contact lenses

are present, remove them if it is easy to do so. Continue rinsing and seek medical

attention.[2][3]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Call a poison control center

or a doctor immediately.[3]

Storage:

Keep the container tightly closed in a dry and well-ventilated place.[3]
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Store away from heat and moisture, as decomposition may occur under these conditions.

[2]

Avoid storage with strong acids/alkalis or strong oxidizing/reducing agents.[2]

Spill and Disposal Plan
Proper management of spills and waste is critical for laboratory and environmental safety.

Spill Cleanup Protocol:

Ensure adequate ventilation and wear appropriate PPE, including respiratory protection if

necessary.

Cover the spill with a suitable absorbent material.

Carefully sweep the material up and place it into an appropriate, labeled container for

disposal.[2]

Waste Disposal Protocol:

Chemical Waste: All waste containing (1S,2R)-Tranylcypromine hydrochloride should be

considered hazardous.

Collect all excess and expired materials in a designated, sealed, and clearly labeled

hazardous waste container.

Dispose of the chemical waste through a licensed hazardous material disposal company.

[3]

Adhere to all federal, state, and local regulations for the disposal of this material.[3]

Crucially, do not pour hazardous chemicals down the drain.[4]

Contaminated Materials:

Any materials, such as gloves, absorbent pads, and weighing papers, that come into

contact with the compound should be treated as hazardous waste.
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Dispose of contaminated packaging and other materials in the same manner as the

chemical waste.[3]

Logical Relationship for Disposal:

Waste Generation

Collection
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Place in labeled, sealed hazardous waste container

Contaminated Materials

Transfer to licensed hazardous waste disposal company

Adhere to all regulations
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Caption: Disposal workflow for (1S,2R)-Tranylcypromine hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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